2-(Phenyl(phenylamino)methyl)cyclohexanone
Overview
Description
2-(Phenyl(phenylamino)methyl)cyclohexanone is a compound with the molecular formula C19H21NO . It is a member of the class of cyclohexanones .
Synthesis Analysis
This compound can be synthesized through a multicomponent Mannich reaction . The reaction involves the use of 4-methylcyclohexan-1-one, aniline, and 4-methylbenzaldehyde in a 1:1:1 mole ratio . Another method involves the use of acetic acid under reflux conditions .Molecular Structure Analysis
The molecular weight of 2-(Phenyl(phenylamino)methyl)cyclohexanone is 279.4 g/mol . The InChI code is 1S/C19H21NO/c21-18-14-8-7-13-17 (18)19 (15-9-3-1-4-10-15)20-16-11-5-2-6-12-16/h1-6,9-12,17,19-20H,7-8,13-14H2 .Chemical Reactions Analysis
In acetic acid under reflux conditions, 2-(phenyl(phenylamino)methyl)cyclohexanone undergoes an elimination reaction to give 2,6-dibenzylidene cyclohexanone .Physical And Chemical Properties Analysis
The compound has a molecular weight of 279.4 g/mol, an XLogP3-AA of 4.2, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, and a rotatable bond count of 4 . The exact mass and monoisotopic mass are both 279.162314293 g/mol . The topological polar surface area is 29.1 Ų .Scientific Research Applications
Environmental Chemistry
This compound could be studied for its environmental fate and behavior. Understanding its degradation pathways and interaction with environmental contaminants can provide insights into pollution control and the development of greener chemical processes.
Each of these applications leverages the unique chemical structure of 2-(Phenyl(phenylamino)methyl)cyclohexanone to explore innovative solutions across various fields of scientific research. While the current information is based on the compound’s structure and potential reactivity, further empirical research is necessary to fully realize these applications .
Safety and Hazards
properties
IUPAC Name |
2-[anilino(phenyl)methyl]cyclohexan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO/c21-18-14-8-7-13-17(18)19(15-9-3-1-4-10-15)20-16-11-5-2-6-12-16/h1-6,9-12,17,19-20H,7-8,13-14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITYLIHBJQIGSFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)C(C1)C(C2=CC=CC=C2)NC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40298424 |
Source
|
| Record name | 2-[Anilino(phenyl)methyl]cyclohexan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40298424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Phenyl(phenylamino)methyl)cyclohexanone | |
CAS RN |
737-47-3 |
Source
|
| Record name | 737-47-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=123043 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-[Anilino(phenyl)methyl]cyclohexan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40298424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Dibenz[a,i]acridine](/img/structure/B1617390.png)
![2-Butyl-1,4-dioxaspiro[4.4]nonane](/img/structure/B1617395.png)
![1,4-Diazabicyclo[2.2.2]octane, diacetate](/img/structure/B1617399.png)
